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Compound of Interest

Compound Name: L-p-Boronophenylalanine

Cat. No.: B1266083

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents like L-p-Boronophenylalanine are paramount for ensuring
laboratory safety and environmental protection. Adherence to established protocols minimizes
risks and maintains compliance with regulatory standards. This guide provides a
comprehensive, step-by-step operational plan for the safe disposal of L-p-
Boronophenylalanine.

Immediate Safety and Hazard Information

L-p-Boronophenylalanine is classified as a hazardous substance. Key safety considerations
include:

e Irritant: Causes skin and serious eye irritation.[1]
e Respiratory Irritant: May cause respiratory irritation.[1]

e Personal Protective Equipment (PPE): Always handle L-p-Boronophenylalanine with
appropriate PPE, including chemical-resistant gloves, protective clothing, and eye protection.
All handling of the solid or solutions should be conducted in a well-ventilated area or under a
chemical fume hood.

Quantitative Hazard Data Summary
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Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Data sourced from PubChem.[1]

Step-by-Step Disposal Protocol for L-p-
Boronophenylalanine

This protocol details the procedures for the disposal of unused or waste L-p-
Boronophenylalanine and its empty containers. It is crucial to remember that disposal of
hazardous waste must always be in accordance with local, state, and federal regulations.[2]

Part 1: Disposal of Unused or Waste L-p-
Boronophenylalanine

o Waste Characterization: All chemical waste must be properly characterized. L-p-
Boronophenylalanine waste should be classified as hazardous chemical waste. Do not mix
with other waste streams unless compatible.

o Package the Waste:

o Place solid L-p-Boronophenylalanine waste into a designated, sealable, and chemically
compatible container.

o For solutions, use a compatible liquid waste container.
o The container must be kept closed at all times except when adding waste.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "L-
p-Boronophenylalanine”.
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o Include the approximate amount of waste.

e Storage:
o Store the sealed and labeled waste container in a designated satellite accumulation area.
o Ensure the storage area is secure and away from incompatible materials.

o Arrange for Disposal:

o Follow your institution's established procedures for hazardous waste pickup and disposal
by a licensed environmental management company.

Part 2: Decontamination and Disposal of Empty
Containers

Empty containers of L-p-Boronophenylalanine must be properly decontaminated before
disposal to ensure the safety of all personnel.

e Initial Rinse (to be collected as hazardous waste):

o Rinse the container three times with a suitable solvent in which L-p-
Boronophenylalanine is soluble (e.g., Dimethyl sulfoxide (DMSO) or 1 M HCI, followed
by a water rinse).

o Crucially, the first rinseate must be collected and disposed of as hazardous chemical
waste. Transfer this rinseate to your designated L-p-Boronophenylalanine liquid waste
container.

e Subsequent Rinses:

o Subsequent rinses with water can typically be disposed of down the drain with copious
amounts of water, but this is subject to local regulations. Consult your institution's
environmental health and safety office.

» Final Disposal of the Container:
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o After triple rinsing and allowing the container to air dry completely in a well-ventilated area,
deface or remove the original label.

o The clean, dry container can then typically be disposed of in the regular laboratory
glassware or plastic recycling stream, as appropriate for the container material.

Disposal Workflow Diagram
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Caption: Disposal workflow for L-p-Boronophenylalanine and its containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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